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An In-depth Technical Guide to the Physicochemical Properties of Octadecanedioic Acid
Mono-L-carnitine Ester

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physicochemical properties of

Octadecanedioic Acid Mono-L-carnitine Ester, a cationic lipid with significant potential in

drug delivery and metabolic research. This document collates available data on its chemical

identity, physical properties, and the characteristics of its constituent molecules,

octadecanedioic acid and L-carnitine. Furthermore, it outlines general experimental protocols

for its synthesis and analysis, and visualizes key chemical and metabolic pathways.

Compound Profile: Octadecanedioic Acid Mono-L-
carnitine Ester
Octadecanedioic Acid Mono-L-carnitine Ester (CAS No. 123233-50-1) is a specialized

chemical entity, primarily recognized for its application as a cationic lipid in the formulation of

lipid nanoparticles (LNPs)[1][2]. Its unique structure, combining a long-chain dicarboxylic acid

with the essential nutrient L-carnitine, imparts properties that are of interest for enhancing fatty

acid metabolism[3]. It is also utilized in the therapeutic management of metabolic disorders and

as a dietary supplement to promote energy production[3]. A deuterated form is available for use
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as a labeled analogue in metabolomic studies, particularly for predicting cardiovascular

events[4].

Table 1: Physicochemical Properties of Octadecanedioic Acid Mono-L-carnitine Ester

Property Value References

CAS Number 123233-50-1 [3][5][6][7]

Molecular Formula C₂₅H₄₇NO₆ [3][5][6]

Molecular Weight 457.65 g/mol [3]

Alternate Name

(R)-3-((17-

Carboxyheptadecanoyl)oxy)-4-

(trimethylammonio)butanoate

Chloride

[5][6]

Appearance White solid [3]

Key Feature

The terminal carboxylic acid is

reactive towards primary

amine groups.

[1][2]

Physicochemical Properties of Constituent Moieties
The overall properties of the ester are derived from its two main components: octadecanedioic

acid and L-carnitine.

Octadecanedioic Acid (ODDA)
Octadecanedioic acid is a long-chain dicarboxylic acid used in the synthesis of polymers like

polyamides and polyesters, as well as in lubricants and cosmetics[8][9].

Table 2: Physicochemical Properties of Octadecanedioic Acid
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Property Value References

CAS Number 871-70-5 [8][10][11][12][13][14][15]

Molecular Formula C₁₈H₃₄O₄ [8][10][11][13]

Molecular Weight 314.46 g/mol [8][13]

Appearance White crystalline solid [8][13]

Melting Point 123-127 °C [8][9][13]

Boiling Point 250 °C (at 4 mmHg) [8][9]

Solubility

Slightly soluble in water;

soluble in organic solvents and

hot methanol.

[8][9][10]

Stability

Stable under normal storage

conditions. Best stored in a

cool, dry, and dark place.

[16][17]

L-carnitine
L-carnitine is a vital, vitamin-like compound essential for the transport of long-chain fatty acids

into the mitochondria for energy production through β-oxidation[18][19].

Table 3: Physicochemical Properties of L-carnitine
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Property Value References

CAS Number 541-15-1 [19][20][21][22]

Molecular Formula C₇H₁₅NO₃ [19][21][23]

Molecular Weight 161.20 g/mol [19]

Appearance White crystalline powder [21][23]

Melting Point 190-200 °C (decomposes) [21]

Solubility

Very soluble in water (800 g/L),

ethanol, and methanol; slightly

soluble in acetone; insoluble in

ether, benzene, and

chloroform.

[21][23]

Stability

Hygroscopic. Stable in

solutions with a pH of 3-6 for

over a year and can withstand

temperatures above 200 °C.

[21][23]

Experimental Protocols
General Synthesis of Long-Chain Dicarboxylic
Acylcarnitines
A general methodology for the synthesis of dicarboxylic acylcarnitines has been described,

which can be adapted for Octadecanedioic Acid Mono-L-carnitine Ester[24].

Materials:

Octadecanedioic acid anhydride or a suitable activated ester (e.g., isopropylidene ester)

L-carnitine chloride

Trifluoroacetic acid (TFA)

n-butanol
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Deionized water

Procedure:

Dissolve L-carnitine chloride in trifluoroacetic acid.

Add an excess (e.g., eight equivalents) of the octadecanedioic acid anhydride or activated

ester to the solution.

Allow the reaction to proceed, monitoring for the formation of the desired ester.

Upon completion, the crude product can be purified. For long-chain derivatives, a liquid-liquid

extraction is effective.

Partition the reaction mixture between n-butanol and water.

The n-butanol phase, containing the more hydrophobic Octadecanedioic Acid Mono-L-
carnitine Ester, is collected.

The solvent is removed under reduced pressure to yield the purified product.

Reactants

Reaction Conditions PurificationOctadecanedioic acid
anhydride

Trifluoroacetic acid (TFA)

L-carnitine chloride

Partitioning between
n-butanol and water

Esterification Octadecanedioic Acid
Mono-L-carnitine Ester

Click to download full resolution via product page

A generalized workflow for the synthesis of Octadecanedioic Acid Mono-L-carnitine Ester.

Analytical Method: Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
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RP-HPLC is a robust and validated technique for the quantification and stability assessment of

L-carnitine and its esters[25][26].

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 x 4.6 mm)

Mobile Phase Preparation:

A typical mobile phase consists of a phosphate buffer (e.g., 0.05M, pH 3.2) and an organic

modifier like methanol or ethanol in a high aqueous ratio (e.g., 95:5 v/v)[25].

The mobile phase should be filtered and degassed before use.

Chromatographic Conditions:

Flow Rate: 0.9 ml/minute

Detection Wavelength: 225 nm

Column Temperature: Maintained at a constant temperature, for instance, 50°C[26].

Injection Volume: Dependent on the concentration of the sample solution.

Sample Preparation:

Accurately weigh a known amount of the Octadecanedioic Acid Mono-L-carnitine Ester.

Dissolve it in a suitable solvent, such as water or the mobile phase, to prepare a stock

solution.

Prepare a series of calibration standards by diluting the stock solution.

For assaying a formulated product, extract the active ingredient and dilute it to fall within the

concentration range of the calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://sarpublication.com/media/articles/SARJPS_33_46-51_FT.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4897466/
https://sarpublication.com/media/articles/SARJPS_33_46-51_FT.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4897466/
https://www.benchchem.com/product/b1148157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Role and Metabolic Pathway
L-carnitine is integral to cellular energy metabolism. It facilitates the transport of long-chain fatty

acids across the inner mitochondrial membrane via the carnitine shuttle for subsequent β-

oxidation[18][19]. Dicarboxylic acids, such as octadecanedioic acid, are primarily metabolized

within peroxisomes through β-oxidation[27]. In cases of peroxisomal dysfunction, mitochondria

can act as a secondary, albeit less efficient, site for the metabolism of these dicarboxylic acids,

a process that also necessitates the carnitine shuttle system[27]. The enzyme carnitine

acetyltransferase (CAT) is pivotal in the β-oxidation of dicarboxylic acids[28].
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Metabolic pathway of dicarboxylic acids, highlighting the role of L-carnitine in mitochondrial
transport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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